Cas no 681247-17-6 (Methyl 2-amino-6-ethoxybenzoate)

• Product Name: Methyl 2-amino-6-ethoxybenzoate
• CAS No: 681247-17-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1023028
• PubChem ID: 45089064
• Update Time: 2025-04-20

Methyl 2-amino-6-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-ethoxybenzoate
• Benzoic acid, 2-amino-6-ethoxy-, methyl ester (9CI)
• SCHEMBL3983602
• AKOS017529832
• 681247-17-6

• Inchi： 1S/C10H13NO3/c1-3-14-8-6-4-5-7(11)9(8)10(12)13-2/h4-6H,3,11H2,1-2H3
• InChI Key： PIFHLLDCWYBVKB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C=1C(=O)OC)N

Computed Properties

• Exact Mass: 195.09
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 2